Cas no 56578-18-8 (trans-5-Decen-1-ol)

• Product Name: trans-5-Decen-1-ol
• CAS No: 56578-18-8
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD00056187
• CID: 89907
• PubChem ID: 87558163
• Update Time: 2025-10-30

trans-5-Decen-1-ol Chemical and Physical Properties

Names and Identifiers

• (E)-5-decenol
• trans-5-Decen-1-ol
• trans-5-Decenol
• (E)-5-Decen-1-ol
• 5-Decen-1-ol, (5E)-
• 5-Decen-1-ol, (E)-
• (E)-dec-5-en-1-ol
• 5-decen-1-ol
• EPA Pesticide Chemical Code 078038
• M709V74OZV
• WYPQHXVMNVEVEB-AATRIKPKSA-N
• E-5-decenol
• LMFA05000042
• 5-decene-1-ol
• decan-5-en-1-ol
• e-5-decen-1-ol
• (5E)dec-5-en-1-ol
• DSSTox_RID_79256
• DSSTox_CID_15305
• DSSTox_GSID_35305
• (5E)-5-Decen-1-ol #
• DT
• 56578-18-8
• trans-5-Decen-1-ol, 97%
• CHEMBL1902454
• (5E)-5-Decen-1-ol
• NCGC00164122-01
• SCHEMBL499827
• Tox21_300978
• NCGC00164122-02
• UNII-M709V74OZV
• Q27283572
• 5-Decen-1-ol, (E)-; (5E)-5-Decen-1-ol; (E)-5-Decen-1-ol; (E)-5-Decenol; trans-5-Decen-1-ol
• EINECS 260-267-6
• HY-W127516
• CHEBI:192909
• D3308
• DTXSID7035305
• SCHEMBL499826
• NCGC00254880-01
• E-5- Decen-1-ol
• 5E-Decen-1-ol
• MFCD00056187
• CS-0185743
• DTXCID5015305
• AKOS025116696
• 5E-Decen-1-ol CAS 56578-18-8
• DECEN-1-OL, (E)-5-
• CAS-56578-18-8
• AI3-34645
• NS00022393
• (5E)-dec-5-en-1-ol
• (Z)-dec-5-en-1-ol
• D90170

• MDL： MFCD00056187
• Inchi： 1S/C10H20O/c1-2-3-4-5-6-7-8-9-10-11/h5-6,11H,2-4,7-10H2,1H3/b6-5+
• InChI Key： WYPQHXVMNVEVEB-AATRIKPKSA-N
• SMILES： OCCCC/C=C/CCCC
• BRN： 1840630

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 0.845±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -4.05°C (estimate)
• Boiling Point: 86°C/1mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.452(lit.)
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.89540
• Solubility: Water soluble

trans-5-Decen-1-ol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S24/25
• RTECS：HE2096000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on trans-5-Decen-1-ol

Recent Advances in the Study of trans-5-Decen-1-ol (CAS: 56578-18-8) in Chemical Biology and Pharmaceutical Research

trans-5-Decen-1-ol (CAS: 56578-18-8) is a monounsaturated fatty alcohol that has garnered increasing attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by a trans double bond at the fifth carbon and a hydroxyl group at the terminal position, exhibits interesting biological activities and serves as a valuable intermediate in synthetic chemistry. Recent studies have explored its role in fragrance formulation, antimicrobial agents, and as a precursor for more complex bioactive molecules.

One of the key areas of interest is the antimicrobial potential of trans-5-Decen-1-ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate activity against Gram-positive bacteria, including Staphylococcus aureus. The researchers proposed that the amphiphilic nature of the molecule, due to its hydrophobic carbon chain and hydrophilic hydroxyl group, may facilitate membrane disruption in bacterial cells. Further structure-activity relationship studies are ongoing to optimize its antimicrobial properties while minimizing cytotoxicity to mammalian cells.

In synthetic chemistry, trans-5-Decen-1-ol has proven to be a versatile building block. A recent breakthrough published in Organic Letters (2024) described an efficient asymmetric synthesis method for this compound with high enantiomeric purity (>99% ee). The researchers employed a chiral catalyst system that allowed for the selective formation of the trans double bond configuration. This advancement is particularly significant as it provides a reliable source of enantiomerically pure material for pharmaceutical applications where stereochemistry is crucial for biological activity.

The fragrance industry has also shown renewed interest in trans-5-Decen-1-ol. A 2024 market analysis report highlighted its growing use as a green alternative to traditional synthetic musks. Its mild, citrus-like odor profile combined with better biodegradability characteristics makes it an attractive option for sustainable fragrance development. Several major fragrance houses have included this compound in their latest product lines, particularly in personal care products targeting environmentally conscious consumers.

From a pharmacological perspective, preliminary studies suggest that trans-5-Decen-1-ol may have modulatory effects on certain G protein-coupled receptors (GPCRs) involved in inflammatory pathways. While the exact mechanism remains under investigation, these findings open new possibilities for developing anti-inflammatory agents based on this chemical scaffold. Researchers at several academic institutions have initiated collaborative projects to explore this potential further.

In conclusion, trans-5-Decen-1-ol (56578-18-8) represents a multifaceted compound with diverse applications across chemical biology and pharmaceutical sciences. The recent research highlights its potential in antimicrobial development, synthetic methodology, fragrance chemistry, and possibly as a pharmacophore for novel therapeutics. As research continues, we anticipate more discoveries that will further expand the utility of this interesting molecule in various scientific and industrial applications.